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Compound of Interest

Compound Name: 3-Oxopentanedioic acid

Cat. No.: B044449

L  Get Quote

Technical Support Center: 3-Oxopentanedioic Acid

This guide provides essential safety information, handling protocols, and storage

recommendations for 3-oxopentanedioic acid, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 3-oxopentanedioic acid and what are its common synonyms?

3-oxopentanedioic acid is a dicarboxylic acid with the chemical formula O=C(CH2COz2H)2.[1]
It is primarily used as a building block in organic synthesis, such as in the Robinson tropinone

synthesis.[1] For clarity in documentation and ordering, it is crucial to be aware of its common

synonyms.

Table 1: Chemical Identifiers

Primary Name

3-Oxopentanedioic acid

Synonyms

1,3-Acetonedicarboxylic acid, 3-Ketoglutaric
acid, 3-Oxoglutaric acid, B-Ketoglutaric acid[1]

[2](3]

CAS Number

542-05-2[1][2]
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Q2: What are the primary hazards associated with 3-oxopentanedioic acid?

This chemical is considered hazardous and requires careful handling.[2] The primary hazards
include irritation to the skin, eyes, and respiratory system.[3][4][5] It is also hygroscopic,
meaning it absorbs moisture from the air, and is sensitive to heat.[2][3] As a powder, it may
form combustible dust concentrations in the air.[2]

Table 2: GHS Hazard Summary

Signal Word Warning[1][2]

Hazard Class Skin Corrosion/Irritation (Category 2)[2][6]

Serious Eye Damage/Eye Irritation (Category 2)
[2][6]

May cause respiratory irritation[4][5]

Combustible Dust[2]

Hazard Statements H315: Causes skin irritation[5][6]

H319: Causes serious eye irritation[5][6]

H335: May cause respiratory irritation[1][5]

Q3: What Personal Protective Equipment (PPE) is required when working with this compound?
To ensure personal safety, comprehensive PPE is mandatory.

o Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][7]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[3]

» Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA
or European Standard EN 149 approved respirator.[3][7]
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Handling and Storage Guides

Q4: What is the correct procedure for handling solid 3-oxopentanedioic acid?

Always handle this compound in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of dust.[8][9] Avoid generating dust.[2][10] Wash hands and any exposed
skin thoroughly after handling.[2][3][5] Ensure that an eyewash station and safety shower are
close to the workstation.[2][7]

Q5: What are the ideal storage conditions for 3-oxopentanedioic acid?

Proper storage is critical to maintain the stability and purity of the compound. It is heat-sensitive
and hygroscopic.[2] For maximum stability, especially for the pure compound, storage under an
inert gas like argon or nitrogen is advised to minimize oxidation.[2][11]

Table 3: Recommended Storage Conditions

Keep container tightly closed in a dry and well-
ventilated place.[2][3][8]

Container

Keep refrigerated.[2][3] Store at temperatures
between 0°C and 4°C.[2] For long-term storage,

Temperature freezer temperatures (-20°C or -80°C) should be
considered to minimize degradation, similar to
other keto acids.[11][12][13]

Store under an inert atmosphere to protect from
Atmosphere ] o
moisture and oxidation.[2][11]

Store segregated from incompatible materials.

Incompatibilities
[2][10]
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Table 4: Incompatible Materials

Strong oxidizing agents[2][3]

Bases / Alkaline substances[2][3][10]

Reducing agents[2][3]

Acids[2]

Q6: Can | store 3-oxopentanedioic acid in solution?

Storing keto acids in solution for extended periods is generally not recommended as it can
accelerate degradation.[11] If a solution must be prepared for short-term use, use a buffered
solution at an acidic pH and store it at low temperatures (2-8°C).[11] Avoid neutral or alkaline
pH, which can promote degradation.[11] For maximum stability, prepare solutions fresh before
use.[11]

Troubleshooting Guide

Q7: My solid compound has changed color. What should | do?

A change in color or the appearance of particulate matter can be a visual sign of degradation.
[11] It is recommended to discard the discolored compound as this indicates significant
degradation.[11] To prevent this in the future, ensure storage containers are light-resistant,
tightly sealed, and preferably stored under an inert atmosphere.[11]

Q8: My experimental results are inconsistent. Could improper storage be the cause?

Yes, improper storage can lead to degradation, affecting the purity and reactivity of 3-
oxopentanedioic acid. As a (3-keto acid, it is susceptible to decarboxylation, a process
accelerated by heat and moisture.[2][14] The stability of the related compound acetoacetate is
highly dependent on temperature, underscoring the need for cold storage.
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Table 5: Stability of a
Related Keto Acid
(Acetoacetate) in Serum

Storage Temperature Duration Approximate Degradation
-20°C 7 days 40%[12][13]

-20°C 40 days Nearly 100%[12][13]
-80°C 40 days 15%[12][13]

This data strongly suggests that storing 3-oxopentanedioic acid at freezer temperatures

(_

20°C) or ultra-low temperatures (-80°C) is preferable for long-term stability.[12][13]

Experimental Protocol
Protocol for Safe Handling and Weighing

Preparation: Before handling, ensure all required PPE is worn correctly (safety goggles, lab
coat, appropriate gloves). Confirm the chemical fume hood is functioning properly.

Environment: Conduct all manipulations of the solid compound inside the fume hood to
contain dust and vapors.

Transfer: Use a spatula to carefully transfer the desired amount of the solid from its storage
container to a tared weigh boat or beaker. Avoid creating dust clouds.

Weighing: If possible, perform the weighing inside the ventilated enclosure. If the balance is
outside, ensure the container is securely covered during transport.

Spill Management: Keep a spill kit for solid chemicals nearby. In case of a small spill, sweep
it up carefully, avoiding dust generation, and place it into a suitable, labeled container for
disposal.[3]

Cleaning: After handling, wipe down the work area, spatula, and any other equipment with a
damp cloth.
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o Post-Handling: Wash hands thoroughly with soap and water.[2] Remove and properly store
or dispose of PPE.

Workflow and Logic Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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